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Compound of Interest

Compound Name: GAT-100

Cat. No.: B607604

For Researchers, Scientists, and Drug Development Professionals

Introduction

GAT-100 is a potent, selective, and irreversible negative allosteric modulator (NAM) of the
Cannabinoid Receptor 1 (CB1R).[1] Its unique mechanism of action offers a promising avenue
for therapeutic intervention in various neurological and psychiatric disorders. Proper
preparation and storage of GAT-100 solutions are critical to ensure experimental reproducibility
and the integrity of research findings. This document provides detailed protocols and guidelines
for the preparation and storage of GAT-100 solutions for in vitro research applications.

GAT-100 Physicochemical Properties

A summary of the key physicochemical properties of GAT-100 is provided in the table below.

Property Value

Molecular Formula C25H28N4OS

Molecular Weight 432.59 g/mol

Appearance Solid powder

Solubility Soluble in Dimethyl Sulfoxide (DMSO)
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GAT-100 Solution Preparation and Storage

The following tables provide a summary of recommended procedures for the preparation of
GAT-100 stock and working solutions, along with storage guidelines to maintain compound
stability.

ble 1- GAL K Soluti :

Parameter Recommendation
Solvent Anhydrous Dimethyl Sulfoxide (DMSO)
Concentration 10 mM

1. Equilibrate GAT-100 powder to room
temperature. 2. Weigh the required amount of
GAT-100 in a sterile microcentrifuge tube. 3.
Add the calculated volume of anhydrous DMSO
Procedure ) )
to achieve a 10 mM concentration. 4. Vortex
thoroughly for 1-2 minutes until the powder is
completely dissolved. 5. Briefly centrifuge to

collect the solution at the bottom of the tube.

To prepare a 10 mM stock solution from 1 mg of
Example GAT-100 (MW: 432.59 g/mol ), dissolve it in
231.2 pL of DMSO.

Table 2: GAT-100 Working Solution Preparation
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Parameter

Recommendation

Diluent

Appropriate cell culture medium or assay buffer.

Concentration Range

Typically 1 nM - 10 puM for in vitro assays. The
final concentration should be optimized for the

specific cell type and assay.

Procedure

1. Thaw the 10 mM GAT-100 stock solution at
room temperature. 2. Perform serial dilutions of
the stock solution in the desired assay buffer or
cell culture medium to achieve the final working
concentrations. 3. Ensure the final DMSO
concentration in the assay is kept to a minimum
(typically < 0.1%) to avoid solvent-induced

cellular toxicity.

Important Note

Prepare working solutions fresh for each

experiment from the stock solution.

Table 3: GAT-100 Storage and Stability
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Storage Recommended
Format . Notes
Temperature Duration
Store in a tightly
) sealed container,
Solid Powder -20°C Up to 3 years

protected from light

and moisture.

For shorter-term

4°C Up to 2 years
storage.
Aliquot into single-use
10 mM Stock Solution volumes to avoid
) -80°C Up to 6 months
in DMSO repeated freeze-thaw
cycles.
For more frequent
use. Avoid more than
-20°C Up to 1 month

1-2 freeze-thaw

cycles.

Note on Stability: GAT-100 contains an isothiocyanate group, which can be susceptible to
degradation, particularly in the presence of nucleophiles or water. While specific long-term
stability data for GAT-100 in DMSO is not extensively published, general guidelines for
isothiocyanate-containing compounds suggest that storage in anhydrous DMSO at low
temperatures is crucial for maintaining stability.[2][3] It is recommended to use freshly prepared
working solutions and to handle stock solutions with care to minimize exposure to moisture and

frequent temperature changes.

Experimental Protocols
Protocol 1: Preparation of GAT-100 for Cell-Based
Assays

This protocol describes the preparation of GAT-100 working solutions for typical in vitro cell-
based assays, such as cCAMP accumulation or [3-arrestin recruitment assays.

Materials:
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e GAT-100 solid powder
e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes
» Vortex mixer
o Calibrated pipettes
o Appropriate cell culture medium or assay buffer (e.g., HBSS)
Procedure:
e Prepare 10 mM GAT-100 Stock Solution:
o Follow the procedure outlined in Table 1.
e Prepare Intermediate Dilutions (if necessary):

o Depending on the desired final concentrations, it may be convenient to prepare an
intermediate dilution from the 10 mM stock. For example, to prepare a 1 mM intermediate
stock, dilute the 10 mM stock 1:10 in anhydrous DMSO.

e Prepare Working Solutions:

[¢]

On the day of the experiment, thaw the 10 mM (or 1 mM) GAT-100 stock solution.

[e]

Perform serial dilutions in the appropriate cell culture medium or assay buffer to achieve
the desired final concentrations for your experiment.

[¢]

Example for a 10 uM final concentration: Add 1 pL of 10 mM GAT-100 stock solution to
999 L of assay buffer. This will result in a final DMSO concentration of 0.1%.

[e]

Vortex gently to mix.

e Application to Cells:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b607604?utm_src=pdf-body
https://www.benchchem.com/product/b607604?utm_src=pdf-body
https://www.benchchem.com/product/b607604?utm_src=pdf-body
https://www.benchchem.com/product/b607604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Add the prepared working solutions to your cell cultures as per your specific assay
protocol.

Visualizations
GAT-100 Solution Preparation Workflow
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Caption: Workflow for GAT-100 solution preparation.

GAT-100 Signaling Pathway as a CB1R Negative
Allosteric Modulator
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Caption: GAT-100's negative allosteric modulation of CB1R signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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